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Compound of Interest |

3-Hydrazinylpyridine
Compound Name:

dihydrochloride
CAS No.: 364727-74-2
Cat. No.: B3021488

Get Quote

3-Hydrazinylpyridine dihydrochloride is a heterocyclic building block with significant utility for

researchers and drug development professionals. Its application as a pharmaceutical
intermediate is rooted in the reactivity of the hydrazine functional group, which allows for the
construction of complex molecular architectures integral to novel therapeutic agents,
particularly in targeting neurological disorders and developing compounds with anti-
inflammatory or anti-cancer properties.[1]

However, the very reactivity that makes this compound valuable also introduces significant
safety and handling challenges. The presence of the hydrazine moiety necessitates a
comprehensive understanding of its potential hazards, which include acute toxicity, severe
irritation, and potential long-term health effects analogous to other hydrazine derivatives. This
guide provides an in-depth, technically-grounded framework for the safe handling, storage, and
disposal of 3-Hydrazinylpyridine dihydrochloride. It is designed to empower researchers to
mitigate risks by understanding the causal relationship between the chemical's properties and
the required safety protocols.
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Section 1: Hazard Identification and Risk
Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. For 3-
Hydrazinylpyridine dihydrochloride, this begins with a clear understanding of its inherent
hazards as defined by the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.

GHS Classification and Toxicological Profile

The compound is classified with several acute and specific target organ toxicity warnings. The
primary hazards are summarized in the table below.

Table 1: GHS Hazard Classification for 3-Hydrazinylpyridine Dihydrochloride

Hazard Class GHS Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [2][3]
swallowed
Skin H315: Causes skin
: - Category 2 N [21[3]
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o Category 1 [2][3]
Damage/Irritation eye damage

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation [[2][3] |

Expert Analysis:

o Acute Oral Toxicity (H302): Ingestion of this compound can lead to harmful systemic effects.
The "harmful” classification warrants immediate medical attention if swallowed.[4]

e Serious Eye Damage (H318): This is the most severe classification for eye hazards and
indicates a risk of irreversible damage upon contact.[5] The causality lies in the compound's
corrosive nature, which can rapidly damage the cornea and other sensitive tissues.
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o Skin and Respiratory Irritation (H315 & H335): As a solid, the primary risk of respiratory
irritation comes from inhaling dust particles.[5] Skin contact can lead to significant irritation.

[5]

o Concerns from the Hydrazine Moiety: While specific carcinogenicity data for this compound
is not available, the parent compound, hydrazine, is considered a potential occupational
carcinogen by NIOSH and is classified as a Group 2B (possible human) carcinogen by
IARC.[6] Therefore, 3-Hydrazinylpyridine dihydrochloride should be handled with extreme
caution as a potential carcinogen.[7]

Physicochemical Properties and Reactivity

Understanding the compound's physical state and chemical incompatibilities is critical for safe
storage and handling.

Table 2: Physicochemical Properties of 3-Hydrazinylpyridine Dihydrochloride

Property Value Source(s)
Chemical Formula CsHoCl2Ns [2]
Molecular Weight 182.05 g/mol [2]
Appearance Light yellow to yellow solid [1][8]

| Storage Temperature | Store in a cool, dry, well-ventilated place. Recommended 2-8°C. |[8][9]
[10]]

Reactivity and Incompatibilities: The hydrazine group is a strong reducing agent, making the
compound highly reactive with certain substances.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[11] Reactions with these materials can be violent and
exothermic.

e Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes of
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride
gas.[12]
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« Stability: The compound is stable under recommended storage conditions, but should be
kept in a tightly sealed container to prevent degradation.[8][13]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

The hierarchy of controls must be applied to minimize exposure. Engineering controls are the
first and most effective line of defense, supplemented by appropriate PPE.

Hierarchy of Controls for 3-Hydrazinylpyridine Dihydrochloride

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over
PPE.

Engineering Controls

o Chemical Fume Hood: All weighing, handling, and solution preparation must be conducted
inside a properly functioning and certified chemical fume hood.[14] This is critical to prevent
inhalation of dust particles and contain any potential spills.

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[5]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible within a 10-second travel distance from the work area.[8][15]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide a sufficient barrier.

Table 3: Personal Protective Equipment (PPE) Selection Guide
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Protection Type

Hand Protection

Specification

Chemical-resistant gloves
(Nitrile or Neoprene
recommended for
hydrazine derivatives).

Rationale and Source(s)

Provides a barrier against
skin contact. Always
inspect gloves before use
and wash hands after
removal.[14][16] Glove
compatibility should be
confirmed with the
manufacturer.

Eye/Face Protection

Tightly-fitting, splash-resistant
safety goggles conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
be worn over goggles if there

is a significant splash risk.

Protects against dust particles
and splashes, mitigating the
risk of serious eye damage.[5]
[16]

Skin and Body Protection

A fully-buttoned laboratory
coat. Consider impervious or
flame-resistant clothing for

larger quantities.

Prevents contamination of
personal clothing and protects
the skin from accidental
contact.[5][14]

| Respiratory Protection | A NIOSH-approved respirator with appropriate cartridges should be
used if engineering controls are insufficient or during a large spill cleanup. Use is a last resort
and requires a formal respiratory protection program. | Protects against inhalation of harmful

dust if airborne concentrations exceed exposure limits.[5][16] |

Section 3: Standard Operating Procedures (SOPs)

Adherence to validated protocols is essential for safety and experimental integrity.

Protocol: Weighing and Handling Solid Compound

o Preparation: Designate a specific area within the chemical fume hood for handling. Ensure
all required PPE is worn correctly.
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o Container Handling: Before opening, gently tap the container to settle the contents. Open the
container slowly inside the fume hood.

» Weighing: Use a spatula to carefully transfer the desired amount of solid to a tared weigh
boat or vessel. Avoid creating dust clouds. Use non-sparking tools.[5]

o Post-Transfer: Securely close the primary container. Clean the spatula and weighing area
with a damp cloth (if compatible) to collect any residual dust before disposal as hazardous
waste.

o Completion: After handling, remove gloves using the proper technique and wash hands
thoroughly with soap and water.[16]

Protocol: Storage

o Container: Always store the compound in its original, tightly sealed container.[5][13]

e Location: Store in a locked, dedicated cabinet in a cool, dry, and well-ventilated area.[5][8]
The storage area should be segregated from incompatible materials, particularly strong
oxidizers and acids.[11]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and statements.

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an incident.
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Emergency Spill Response Workflow

Alert personnel in the immediate area

'

Evacuate the area
(if necessary)

Don appropriate PPE
(respirator, gloves, etc.)

Contain the spill
(use inert absorbent material)

Carefully sweep/collect material

Place in a sealed container for
hazardous waste disposal

Decontaminate the area

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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